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Compound of Interest

Compound Name: Silver acetylide

Cat. No.: B089099 Get Quote

For researchers, scientists, and drug development professionals, a comprehensive

understanding of the structural nuances of energetic materials is paramount. This guide

provides an in-depth comparison of the experimentally validated structures of various silver
acetylide-silver nitrate double salts and contrasts them with other key silver and copper-based

energetic compounds. Detailed experimental protocols and visual representations of structural

and procedural data are presented to facilitate a deeper understanding and inform future

research.

Structural Elucidation of Silver Acetylide-Silver
Nitrate Double Salts
The reaction between silver acetylide (Ag₂C₂) and silver nitrate (AgNO₃) yields a series of

double salts with varying stoichiometries, each exhibiting unique crystal structures.[1][2] A key

feature of these compounds is the encapsulation of the acetylide dianion (C₂²⁻) within

polyhedral cages formed by silver atoms. The nature of these cages is dependent on the molar

ratio of the constituent components.

A comparative summary of the crystallographic data for several experimentally validated silver
acetylide-silver nitrate double salts is presented below, offering a clear overview of their

structural parameters.
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Compoun

d

Chemical

Formula

Formula

Weight (

g/mol )

Crystal

System

Space

Group

Unit Cell

Dimension

s (Å)

Reference

1
Ag₂C₂·6Ag

NO₃
1259.04 Trigonal R3h

a = 7.935,

c = 7.935
[1]

2

Ag₂C₂·5.5A

gNO₃·0.5H

₂O

1183.11 Monoclinic C2/c

a = 28.539,

b = 8.043,

c = 15.825,

β =

106.05°

[1]

3
Ag₂C₂·5Ag

NO₃
1089.16

Orthorhom

bic
I4h2d

a = 12.001,

c = 22.030
[1]

4
Ag₂C₂·AgN

O₃
409.64 Tetragonal I4/mmm

a = 7.336,

c = 9.416
[1]

In these structures, the acetylide dianion is fully encapsulated. For instance, in Ag₂C₂·6AgNO₃,

the C₂²⁻ ion is entrapped within an elongated Ag₈ rhombohedron.[2] In contrast,

Ag₂C₂·5.5AgNO₃·0.5H₂O and Ag₂C₂·5AgNO₃ feature monocapped octahedral and

monocapped trigonal prismatic silver cages, respectively.[1][2] The Ag₂C₂·AgNO₃ structure

consists of silver octahedra, each encapsulating an acetylide dianion, which are then

interconnected to form a three-dimensional network.[1][2] The bonding interaction between the

acetylide dianion and the silver cage atoms is a mix of σ and π types.[3]

Comparison with Alternative Energetic Materials
To provide a broader context, the structural and energetic properties of silver acetylide-silver

nitrate are compared with other notable silver and copper-based energetic materials: pure

silver acetylide, silver azide, silver fulminate, and copper(I) acetylide.
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Compound
Chemical

Formula
Appearance

Key

Structural

Features

Explosive

Character
Reference

Silver

Acetylide
Ag₂C₂

Greyish to

white

precipitate

Polymeric

structure with

π-bonding

between Ag⁺

and C₂²⁻.[4]

Primary

explosive,

sensitive to

heat and

shock.[5][6]

Detonation

velocity: 1200

m/s.[6]

[4][5][6]

Silver

Acetylide-

Silver Nitrate

Ag₂C₂·xAgN

O₃

White

crystalline

solids

Acetylide

dianion

encapsulated

in polyhedral

silver cages.

[1][2]

Primary

explosive.[7]

Detonation

velocity of the

double salt is

1980 m/s.[6]

[1][2][6][7]

Silver Azide AgN₃
Colorless

crystals

Coordination

polymer with

square planar

Ag⁺

coordinated

by four azide

ligands,

forming 2D

layers.[5]

Highly

sensitive

primary

explosive.[5]

[8] Explodes

at 340 °C.[5]

[5][8]

Silver

Fulminate

AgCNO White

crystalline

solid

Orthorhombic

and trigonal

polymorphs.

[2][9] The

trigonal form

consists of

cyclic

hexamers

Extremely

sensitive

primary

explosive.[2]

[10]

[2][3][9][10]
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(AgCNO)₆.[3]

[9]

Copper(I)

Acetylide
Cu₂C₂

Red

amorphous

powder

Polymeric

structure.[11]

Highly

sensitive

primary

explosive,

explodes

when heated

above 100°C.

[12][13]

[11][12][13]

Experimental Protocols
Detailed methodologies for the synthesis and characterization of these energetic materials are

crucial for reproducible research.

Synthesis of Silver Acetylide-Silver Nitrate Double Salts
The synthesis of different silver acetylide-silver nitrate double salts is achieved by varying the

reaction conditions.[1][2]

Ag₂C₂·6AgNO₃ (1) and Ag₂C₂·5.5AgNO₃·0.5H₂O (2): A mixture of these two compounds can

be obtained by the reaction of silver acetylide with silver nitrate at 80 °C.[2] The different

crystal habits of the products allow for their manual separation.[2]

Ag₂C₂·5AgNO₃ (3): This compound has been obtained serendipitously as a mixed product

with compound 1 from the addition of AgNO₃ to a solution of the double salt of Ag₂C₂ with

CF₃COOAg at 80 °C.[2]

Ag₂C₂·AgNO₃ (4): This salt is synthesized via a hydrothermal reaction at 105 °C.[2]

A general procedure for forming the double salt involves passing acetylene gas through a dilute

solution of silver nitrate and nitric acid.[5]

Synthesis of Alternative Energetic Materials
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Pure Silver Acetylide: This can be synthesized by passing acetylene gas through a basic

ammonia solution of silver nitrate.[5]

Silver Azide: Prepared by treating an aqueous solution of silver nitrate with sodium azide,

which results in the precipitation of silver azide.[5]

Silver Fulminate: Typically prepared by dissolving silver metal or silver nitrate in nitric acid,

followed by the addition of concentrated ethanol with gentle heating.[6][10]

Copper(I) Acetylide: Synthesized by bubbling acetylene gas through a solution of copper(I)

chloride in ammonia.[4][7]

Characterization Methods
The structural and thermal properties of these compounds are investigated using a variety of

analytical techniques.

X-ray Crystallography: Single-crystal X-ray diffraction is the definitive method for determining

the precise crystal structures and unit cell parameters of these compounds.[1]

Scanning Electron Microscopy (SEM): Used to study the morphology and particle size of the

synthesized crystals.[9]

Differential Scanning Calorimetry (DSC): Employed to determine the thermal decomposition

properties, such as the decomposition temperature.[9]

Visualizing Structures and Processes
Graphical representations are essential for understanding the complex relationships in the

synthesis and structure of these materials.
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Reactants

Products

Silver Nitrate (AgNO₃)

Silver Acetylide-
Silver Nitrate

 + C₂H₂ 
 (acidic/neutral)

Silver Acetylide

 + C₂H₂ 
 (basic)

Silver Azide
 + NaN₃

Silver Fulminate

 + Nitric Acid 
 + Ethanol

Acetylene (C₂H₂)

Sodium Azide (NaN₃)

Ethanol

Copper(I) Chloride

Copper(I) Acetylide

 + C₂H₂ 
 (ammoniacal)

Click to download full resolution via product page

Caption: Synthetic pathways to silver acetylide-silver nitrate and related energetic materials.

Caption: Encapsulation of the acetylide dianion within various polyhedral silver cages.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of
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